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molecular formula C13H13N3O4S B1393188 Methyl 3-amino-6-(4-(methylsulfonyl)phenyl)pyrazine-2-carboxylate CAS No. 1232423-27-6

Methyl 3-amino-6-(4-(methylsulfonyl)phenyl)pyrazine-2-carboxylate

Cat. No. B1393188
CAS RN: 1232423-27-6
M. Wt: 307.33 g/mol
InChI Key: KLJOKZQCUUQBGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08841308B2

Procedure details

A mixture of methyl 3-amino-6-(4-(methylsulfonyl)phenyl)pyrazine-2-carboxylate (3.50 g, 11.39 mmol) and LiOH (1.364 g, 56.95 mmol) was dissolved in Methanol (14 mL) and water (14 ml) and allowed to heat at 90° C. for 2 hours. The reaction mixture was allowed to cool and neutralized with 1M HCl. The resultant precipitate was collected by filtration to afford the pure product as a yellow solid (3.32 g, 99% Yield). MS (ES+) 293
Name
methyl 3-amino-6-(4-(methylsulfonyl)phenyl)pyrazine-2-carboxylate
Quantity
3.5 g
Type
reactant
Reaction Step One
Name
LiOH
Quantity
1.364 g
Type
reactant
Reaction Step One
Name
water
Quantity
14 mL
Type
reactant
Reaction Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Methanol
Quantity
14 mL
Type
solvent
Reaction Step Four
Name
product
Yield
99%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:3]([C:18]([O:20]C)=[O:19])=[N:4][C:5]([C:8]2[CH:13]=[CH:12][C:11]([S:14]([CH3:17])(=[O:16])=[O:15])=[CH:10][CH:9]=2)=[CH:6][N:7]=1.[Li+].[OH-].O.Cl>CO>[NH2:1][C:2]1[C:3]([C:18]([OH:20])=[O:19])=[N:4][C:5]([C:8]2[CH:13]=[CH:12][C:11]([S:14]([CH3:17])(=[O:16])=[O:15])=[CH:10][CH:9]=2)=[CH:6][N:7]=1 |f:1.2|

Inputs

Step One
Name
methyl 3-amino-6-(4-(methylsulfonyl)phenyl)pyrazine-2-carboxylate
Quantity
3.5 g
Type
reactant
Smiles
NC=1C(=NC(=CN1)C1=CC=C(C=C1)S(=O)(=O)C)C(=O)OC
Name
LiOH
Quantity
1.364 g
Type
reactant
Smiles
[Li+].[OH-]
Step Two
Name
water
Quantity
14 mL
Type
reactant
Smiles
O
Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Four
Name
Methanol
Quantity
14 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to cool
FILTRATION
Type
FILTRATION
Details
The resultant precipitate was collected by filtration

Outcomes

Product
Name
product
Type
product
Smiles
NC=1C(=NC(=CN1)C1=CC=C(C=C1)S(=O)(=O)C)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 3.32 g
YIELD: PERCENTYIELD 99%
YIELD: CALCULATEDPERCENTYIELD 99.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.